Cas no 1261560-40-0 (3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile)

• Product Name: 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile
• CAS No: 1261560-40-0
• MF: C₁₄H₈F₄N₂O
• MW: 296.219737052917
• CID: 4801190
• Update Time: 2025-05-20

3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H8F4N2O/c15-12-9(4-6-19)5-7-20-13(12)10-2-1-3-11(8-10)21-14(16,17)18/h1-3,5,7-8H,4H2
• InChI Key： XCBDMGQIHKKFLN-UHFFFAOYSA-N
• SMILES： FC1=C(CC#N)C=CN=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile

3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile (CAS No. 1261560-40-0): A Comprehensive Overview

The compound 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile (CAS No. 1261560-40-0) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery and as a building block for advanced materials. In this article, we delve into the structural features, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile is notable for its combination of functional groups: a fluorine atom at position 3 of the pyridine ring, a trifluoromethoxy-substituted phenyl group at position 2, and an acetonitrile group at position 4. These groups contribute to the compound's electronic properties, making it highly versatile for various chemical reactions and biological interactions. The presence of fluorine and trifluoromethoxy groups enhances the molecule's lipophilicity and stability, which are critical for drug-like properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic profiles and improve bioavailability. The trifluoromethoxy group, in particular, has been shown to enhance metabolic stability by resisting enzymatic degradation. This makes 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile an attractive candidate for drug development programs targeting diseases such as cancer, inflammation, and infectious disorders.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Researchers have explored various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported as an efficient method for constructing the biaryl bond between the pyridine ring and the trifluoromethoxy-substituted phenyl group.

In terms of biological activity, 3-Fluoro-2-(3-(trifluoromethoxy)phenyl)pyridine-4-acetonitrile has demonstrated promising results in preliminary assays targeting protein kinases and other enzymes implicated in disease pathways. The acetonitrile group at position 4 plays a crucial role in binding interactions with target proteins, while the fluorinated groups enhance selectivity and potency. Recent findings from computational studies suggest that this compound could serve as a lead molecule for developing inhibitors of specific kinase isoforms associated with cancer progression.

The application of machine learning algorithms in predicting the bioactivity of compounds like 3-fluoro-pyridine derivatives has opened new avenues for accelerating drug discovery. By analyzing large datasets of structurally similar molecules, researchers can identify key structural motifs that correlate with desired pharmacological properties. This approach has been particularly useful in refining the design of trifluoromethoxy-containing aromatic compounds, enabling more efficient screening campaigns.

From a materials science perspective, 3-fluoro-pyridine derivatives are being investigated for their potential in organic electronics and optoelectronic devices. The electron-withdrawing nature of the trifluoromethoxy group enhances the molecule's ability to act as an electron acceptor, making it suitable for applications in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Recent studies have reported improved device performance when incorporating such compounds into conjugated polymer systems.

In conclusion, 3-fluoro-pyridine derivatives, particularly CAS No. 1261560-40-0, represent a promising class of compounds with diverse applications across multiple scientific disciplines. Their unique structural features and favorable physicochemical properties make them valuable tools for advancing both pharmaceutical research and materials innovation. As ongoing research continues to uncover new insights into their synthesis, activity, and applications, these compounds are poised to play a pivotal role in shaping future advancements in science and technology.